Cas no 54187-04-1 (N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine)

N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine structure
54187-04-1 structure
Product Name:N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine
CAS No:54187-04-1
MF:C10H16N2O
MW:180.246842384338
MDL:MFCD00865924
CID:56547
PubChem ID:68712
Update Time:2025-04-18

N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • Rilmenidine
    • N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine
    • Oxaminozoline
    • N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine
    • Rilmenidine hemifumarate salt
    • EINECS 259-021-0
    • Hyperium
    • S 3341
    • HY-100490
    • NCGC00015884-02
    • EU-0101104
    • SY267932
    • CHEBI:8862
    • P67IM25ID8
    • N-(dicyclopropylmethyl)-4,5-dihydrooxazol-3-ium-2-amine
    • Tox21_110254
    • NCGC00015884-05
    • DB11738
    • Rilmenidia [Spanish]
    • DTXCID1025194
    • ARSENICTRIFLUORIDE
    • AB00513728-09
    • A830020
    • Tox21_110254_1
    • NSC664312
    • HMS2089G15
    • NCGC00015884-06
    • CAS-54187-04-1
    • BDBM50070328
    • NCGC00015884-01
    • SDCCGSBI-0051073.P002
    • CQXADFVORZEARL-UHFFFAOYSA-N
    • NCGC00015884-08
    • CHEMBL289480
    • FT-0630668
    • NS00017270
    • NSC-664312
    • SCHEMBL114420
    • NCGC00015884-07
    • EN300-8092697
    • BPBio1_001149
    • HMS3263M10
    • NCGC00015884-10
    • (N-dicyclopropylmethyl)-amino-2-oxazoline
    • N-(Dicyclopropylmethyl)-N-(4,5-dihydro-1,3-oxazol-2-yl)amine
    • 2-Oxazolamine, N-(dicyclopropylmethyl)-4,5-dihydro-
    • Hyperium (TN)
    • NCGC00015884-11
    • NCGC00015884-04
    • Oxazolidine, 2-((dicyclopropylmethyl)imino)-
    • Prestwick2_000982
    • NCGC00015884-03
    • 54187-04-1
    • LP01104
    • MFCD00865924
    • AB00514648
    • Rilmenidine [INN]
    • Tox21_501104
    • D08482
    • NCGC00015884-09
    • SR-01000002992-3
    • NCGC00015884-13
    • W-105661
    • R-134
    • Q967973
    • SR-01000002992-4
    • AKOS006273431
    • NCGC00021689-05
    • NCGC00021689-02
    • Lopac-R-134
    • RILMENIDINE [MI]
    • NSC 664312; Oxaminozoline; Rilmenidene;S 3341
    • UNII-P67IM25ID8
    • 2-Oxazolamine, 4,5-dihydro-N-(dicyclopropylmethyl)-
    • SPBio_002944
    • Prestwick0_000982
    • N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine;
    • N-(Dicyclopropylmethyl)-4,5-dihydrooxazol-2-amine
    • Lopac0_001104
    • CS-0019423
    • SR-01000002992
    • Prestwick3_000982
    • L001230
    • NCGC00015884-19
    • AB07513
    • Rilmenidine (INN)
    • 2-(dicyclopropylmethylamino) oxazoline
    • NCGC00021689-04
    • Prestwick1_000982
    • Methylamine, 1,1-dicyclopropyl-N-(2-oxazolinyl)-
    • Rilmenidinum [Latin]
    • BSPBio_001043
    • Tocris-0790
    • RILMENIDINE [WHO-DD]
    • CCG-205180
    • NCI60_022181
    • DTXSID3045194
    • BRN 1211287
    • NCGC00261789-01
    • NCGC00021689-06
    • DB-052512
    • G78307
    • Rilmenidinum (Latin)
    • Rilmenidia
    • S-3341-3
    • 2-((Dicyclopropylmethyl)imino)oxazolidine
    • rilmenidina
    • Albarel
    • GTPL13356
    • BRD-K01638814-051-16-8
    • BRD-K01638814-011-01-4
    • Rilmenidinum
    • C02AC06
    • S-3341
    • 2-(Dicyclopropylmethylamino)-2-oxazoline
    • MDL: MFCD00865924
    • Inchi: 1S/C10H16N2O/c1-2-7(1)9(8-3-4-8)12-10-11-5-6-13-10/h7-9H,1-6H2,(H,11,12)
    • InChI Key: CQXADFVORZEARL-UHFFFAOYSA-N
    • SMILES: O1CCN=C1NC(C1CC1)C1CC1

Computed Properties

  • Exact Mass: 180.12600
  • Monoisotopic Mass: 180.126263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2
  • Topological Polar Surface Area: 33.6

Experimental Properties

  • Color/Form: Crystallize from hexane
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 106-107°
  • Boiling Point: 355.5±9.0 °C at 760 mmHg
  • Flash Point: 168.8±18.7 °C
  • Solubility: H2O: 7.3 mg/mL
  • PSA: 33.62000
  • LogP: 0.97730
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine Security Information

N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:54187-04-1)Rilmenidine
Order Number:sfd1314;1680272
Stock Status:in Stock
Quantity:200KG/Company Customization
Purity:99%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:54187-04-1)利美尼啶
Order Number:LE1680272
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:54187-04-1)Rilmenidine
sfd1314;1680272
Purity:99%/98%
Quantity:200KG/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:54187-04-1)利美尼啶
LE1680272
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email